Cas no 83304-16-9 (Benzeneacetamide,4-methoxy-N-(2-phenylethyl)-)

Benzeneacetamide,4-methoxy-N-(2-phenylethyl)- structure
83304-16-9 structure
Product name:Benzeneacetamide,4-methoxy-N-(2-phenylethyl)-
CAS No:83304-16-9
MF:C17H19NO2
MW:269.33826
CID:732821
PubChem ID:271415

Benzeneacetamide,4-methoxy-N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide,4-methoxy-N-(2-phenylethyl)-
    • 2-(4-methoxyphenyl)-N-(2-phenylethyl)acetamide
    • Oprea1_035198
    • 2-[4-(methyloxy)phenyl]-N-(2-phenylethyl)acetamide
    • DTXSID60297257
    • NSC-114984
    • AG-690/10789028
    • 83304-16-9
    • AKOS002516231
    • NSC114984
    • Oprea1_418599
    • Inchi: InChI=1S/C17H19NO2/c1-20-16-9-7-15(8-10-16)13-17(19)18-12-11-14-5-3-2-4-6-14/h2-10H,11-13H2,1H3,(H,18,19)
    • InChI Key: XIPOPIKRGRTWKZ-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)CC(=O)NCCC2=CC=CC=C2

Computed Properties

  • Exact Mass: 269.141578849g/mol
  • Monoisotopic Mass: 269.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų
  • XLogP3: 3.1

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